Cas no 64624-87-9 (2-(1-Oxopentyl)-benzoic acid methyl ester)

• Product Name: 2-(1-Oxopentyl)-benzoic acid methyl ester
• CAS No: 64624-87-9
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 2011446
• PubChem ID: 11085323
• Update Time: 2025-04-21

2-(1-Oxopentyl)-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(1-Oxopentyl)-benzoic acid methyl ester
• 2-Valeryl-benzoesaeure-methylester
• 2-valeryl-benzoic acid methyl ester
• methyl 2-pentanoylbenzoate
• Ligusticumic acid-methylester
• DTXCID70405508
• AKOS023713455
• 64624-87-9
• Benzoic acid, 2-(1-oxopentyl)-, methyl ester
• DTXSID40454689
• SCHEMBL15222156

• Inchi： 1S/C13H16O3/c1-3-4-9-12(14)10-7-5-6-8-11(10)13(15)16-2/h5-8H,3-4,9H2,1-2H3
• InChI Key： QTUYJWKFWYJIOM-UHFFFAOYSA-N
• SMILES： CCCCC(C1C(C(OC)=O)=CC=CC=1)=O

Computed Properties

• Exact Mass: 220.109944368Da
• Monoisotopic Mass: 220.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones